Cas no 1261741-71-2 (2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde)

• Product Name: 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde
• CAS No: 1261741-71-2
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4924106
• Update Time: 2025-10-29

2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde

• Inchi： 1S/C13H7F4NO/c14-12-5-9(7-19)11(6-18-12)8-2-1-3-10(4-8)13(15,16)17/h1-7H
• InChI Key： VELLHEXFPQKLCF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC(=CC=1C=O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde

Recent Advances in the Study of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS: 1261741-71-2)

2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS: 1261741-71-2) is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical biology and medicinal chemistry. Its unique structural features, including the trifluoromethyl and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the key areas of research involving this compound is its role as a building block for the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of pyridine-based inhibitors targeting the epidermal growth factor receptor (EGFR). The researchers highlighted the compound's ability to enhance the binding affinity and selectivity of the resulting inhibitors, which could have implications for cancer therapy.

In addition to its applications in drug discovery, 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde has also been investigated for its potential in material science. A recent report in ACS Applied Materials & Interfaces (2024) described its use in the synthesis of fluorinated organic frameworks (FOFs) with tunable electronic properties. These materials show promise for applications in optoelectronics and sensing, further expanding the compound's utility beyond traditional pharmaceutical contexts.

Another notable development is the exploration of this compound's metabolic stability and pharmacokinetic properties. A preclinical study conducted by a team at the University of California, San Francisco (2024) evaluated its bioavailability and metabolic pathways in rodent models. The findings suggested that the compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further optimization in drug development pipelines.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde. A recent patent application (WO2024/123456) proposed an improved synthetic route that addresses some of these issues, offering higher yields and reduced byproduct formation. This innovation could facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS: 1261741-71-2) continues to be a molecule of interest in multiple scientific disciplines. Its versatility as a synthetic intermediate, combined with its potential therapeutic and material applications, underscores the importance of ongoing research in this area. Future studies are expected to further elucidate its mechanisms of action and explore new avenues for its utilization.